Cas no 15567-46-1 (Octanamide,N-methyl-N-nitroso-)

Octanamide,N-methyl-N-nitroso- structure
15567-46-1 structure
Product Name:Octanamide,N-methyl-N-nitroso-
CAS No:15567-46-1
MF:C9H18N2O2
MW:186.251422405243
CID:161865
PubChem ID:27396
Update Time:2025-04-19

Octanamide,N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Octanamide,N-methyl-N-nitroso-
    • N-methyl-N-nitrosooctanamide
    • octanoic acid, 1-methyl-2-oxohydrazide
    • BRN 2084981
    • DTXSID90165950
    • OCTANAMIDE, N-METHYL-N-NITROSO-
    • N-Nitroso-N-methylcaprylamide
    • 15567-46-1
    • Inchi: 1S/C9H18N2O2/c1-3-4-5-6-7-8-9(12)11(2)10-13/h3-8H2,1-2H3
    • InChI Key: SLXKPMUHNAWWSF-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC)N(C)N=O

Computed Properties

  • Exact Mass: 186.13694
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.74
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